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Known Biological Activity of Bastadin 10

The table below summarizes the primary known biological activity of Bastadin 10 from the available

research:

Biological
Activity

Mechanism of Action Experimental Context Key Findings

Modulation of
Ryanodine
Receptor
(RyR1) Calcium
Channel [1]

Stabilizes the open
conformation of the

RyR1 channel,
sensitizing it to activation

by Ca²⁺ and relieving
inhibition by Mg²⁺ [1].

In vitro studies using
single channel analysis

and Ca²⁺ flux
measurements across

the sarcoplasmic
reticulum [1].

Action is reversible and
dependent on the RyR1-

FKBP12 complex. It
essentially obviates the

channel's regulation by
physiological concentrations

of Ca²⁺ [1].

Experimental Protocol for Calcium Channel Modulation

The methodology for the key experiment elucidating Bastadin 10's effect on the RyR1 channel is detailed

below [1]:

System Preparation: Sarcoplasmic reticulum (SR) vesicles containing RyR1 channels are isolated

for experimentation.
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Single Channel Analysis: The activity of a single RyR1 channel is measured in a planar lipid bilayer.

This allows for the observation of channel open probability, open time, and closed time in response to
various ligands.

Calcium Flux Measurement: Ca²⁺ release from the SR vesicles is monitored using a Ca²⁺-sensitive
dye or radioisotope (e.g., ⁴⁵Ca²⁺).

Compound Application: Bastadin 10 is applied to the cytoplasmic side of the channel.
Channel Characterization:

The effect on channel gating kinetics (open/closed transitions) is recorded.
The channel's sensitivity to activation by Ca²⁺ and inhibition by Mg²⁺ is measured before and

after application of Bastadin 10.
Ligand Interaction Studies:

The channel is pretreated with FK506 or rapamycin (which dissociates FKBP12 from RyR1) to
assess the dependency of Bastadin 10's action on the FKBP12 protein.

The activity is reconstituted by adding human recombinant FKBP12 back to the system.

Bastadin 10 Mechanism of Action

The following diagram illustrates the described mechanism by which Bastadin 10 modulates the RyR1

calcium channel, based on the experimental findings [1]:
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Bastadin 10 binds to the RyR1-FKBP12 complex to stabilize the channel's open state, promoting calcium

release [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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